Cas no 125-33-7 (Primidone)

Primidone is a potent anticonvulsant of barbiturates Primidone is a neuronal voltage-gated sodium channel (VGSC) blocker, which can be used in the study of epilepsy \ essential tremor and mental diseases
Primidone structure
Primidone structure
Primidone
125-33-7
C12H14N2O2
218.25
MFCD00038662
36147
125307742

Primidone Properties

Names and Identifiers

    • Primidone
    • 2-Deoxyphenobarbital
    • 5-Phenyl-5-ethyl-hexahydropyrimidine-4,6-dione
    • 5-Ethyldihydro-5-phenyl-4,6(1H,5H)-pyrimidinedione
    • 5-ethyl-5-phenyl-1,3-diazinane-4,6-dione
    • Primidone solution
    • 2-Desoxyphenobarbital,5-Ethyl-5-phenylhexahydropyrimidine-4,6-dione
    • 5-ethyl-5-phenyl-dihydro-pyrimidine-4,6-dione
    • 5-Ethyl-5-phenylhexahydropyrimidine-4,6-dione
    • Liskantin
    • Misodine
    • Mizodin
    • Mylepsinum
    • Mysoline
    • Primaclone
    • Primidon
    • PRIMIDONE,USP29,BP2000,UP4
    • Prysoline
    • Sertan
    • Cyral
    • Midone
    • roe101
    • Mizolin
    • Mysedon
    • Lepsiral
    • Majsolin
    • Roe 101
    • P 7295
    • Spectrum_000832
    • HY-B0339
    • CAS-125-33-7
    • KS-5217
    • PRIMIDONE [EP IMPURITY]
    • NCGC00015834-10
    • BP166193
    • 5-PHENYL-5-ETHYLHEXAHYDROPYRIMIDINE-4,6-DIONE
    • Mysoline, Apo-Primidone
    • Tox21_110238
    • NCGC00015834-17
    • NSC757291
    • SCHEMBL34221
    • SMR000058501
    • UNII-13AFD7670Q
    • BRN 0218034
    • NCGC00015834-06
    • Opera_ID_1083
    • Tocris-0830
    • Spectrum2_001293
    • Spectrum3_000553
    • 5-ethyl-5-phenyldihydropyrimidine-4,6(1H,5H)-dione
    • PRIMIDONE [WHO-DD]
    • J-005215
    • 2-Desoxyphenobarbital
    • SPECTRUM1500501
    • Primidone, European Pharmacopoeia (EP) Reference Standard
    • KBio2_006448
    • PRIMIDONE [USP MONOGRAPH]
    • Primidone, analytical standard
    • 5-24-08-00102 (Beilstein Handbook Reference)
    • HMS3369J12
    • SR-01000003162-5
    • Prilepsin
    • PRIMIDONE [IARC]
    • Lepimidin
    • PRIMIDONE [GREEN BOOK]
    • 125-33-7
    • NCGC00015834-08
    • P1906
    • SPBio_001325
    • HMS3675N13
    • HMS3259K04
    • NSC41701
    • SPBio_003035
    • s1965
    • HEXAMYDIN
    • NSC 41701
    • Myidone
    • Tox21_201948
    • Tox21_303194
    • NCGC00023254-09
    • NCGC00023254-05
    • Spectrum4_000485
    • PRIMIDONE [MART.]
    • NCGC00023254-10
    • PRIMIDONE [HSDB]
    • 13AFD7670Q
    • SW196576-3
    • NCGC00016377-01
    • Lopac0_001021
    • SR-01000003162
    • FT-0674032
    • CHEBI:8412
    • BPBio1_000859
    • Mysoline (TN)
    • HMS3884A18
    • Primidonum (Latin)
    • Tox21_110238_1
    • BSPBio_002225
    • Prestwick1_000933
    • PRIMIDONE (USP MONOGRAPH)
    • KBio2_003880
    • 4,5H)-Pyrimidinedione, 5-ethyldihydro-5-phenyl-
    • Spectrum5_001144
    • Primidone(Mysoline)
    • Primidonum [INN-Latin]
    • Primidone (JP17/USP/INN)
    • HMS2097L08
    • WLN: T6MV DVMTJ C2 CR
    • Q420383
    • NCGC00023254-08
    • AB00052079_15
    • SMP1_000135
    • N03AA03
    • Pharmakon1600-01500501
    • Prestwick0_000933
    • Neurosyn
    • HMS3263M03
    • NCGC00015834-13
    • KBio2_001312
    • Primidone (primaclone)
    • HSDB 3169
    • Mylepsin Tablets
    • EU-0101021
    • HMS3266H18
    • Primidone (Mysoline)
    • 5-Aethyl-5-phenyl-hexahydropyrimidin-4,6-dion [German]
    • Desoxyphenobarbitone
    • Primidona
    • Lopac-P-7295
    • NCGC00015834-14
    • Hexamidine(the antispasmodic)
    • Primadon
    • NCGC00015834-19
    • Z1509139960
    • Medi-Pets
    • LP01021
    • HMS1570L08
    • SR-01000003162-8
    • MFCD00038662
    • NCGC00257146-01
    • Hexamidine (the antispasmodic)
    • CCRIS 54
    • KBioGR_000969
    • DB00794
    • C71997
    • D00474
    • HEXAMIDINE (ANTIEPILEPTIC)
    • NCGC00015834-16
    • NCI-C56360
    • Prestwick3_000933
    • DTXSID7023510
    • DivK1c_000324
    • Primacone
    • GTPL5338
    • NCGC00015834-01
    • NCGC00015834-03
    • 5-Ethyl-5-phenyl-2,3-dihydropyrimidine-4,6(1H,5H)-dione
    • FT-0603328
    • 5-ETHYLDIHYDRO-5-PHENYL-4,6(1H,5H)PYRIMIDINEDIONE
    • PRIMIDONE [JAN]
    • NCGC00023254-02
    • Hexadiona
    • 5-Ethylhexahydro-4,6-dioxo-5-phenylphrimidine
    • Primidonum
    • SBI-0050994.P004
    • Primidone for peak identification
    • Primidone, United States Pharmacopeia (USP) Reference Standard
    • NCGC00015834-11
    • NCGC00015834-28
    • DTXCID603510
    • NCGC00015834-04
    • NS00000208
    • C07371
    • Pyrimidone Medi-pets
    • KBio1_000324
    • NCGC00023254-07
    • Pyrimidone ''Medi-pets''
    • Mylepsin, Primidone Medi-Pets
    • SR-01000003162-4
    • PRIMIDONE (USP-RS)
    • PRIMIDONE (IARC)
    • Primidone for peak identification, European Pharmacopoeia (EP) Reference Standard
    • CHEMBL856
    • SDCCGSBI-0050994.P005
    • IDI1_000324
    • MLS001055411
    • PRIMIDONE [EP MONOGRAPH]
    • BRD-K32247306-001-17-9
    • NSC-757291
    • PRIMIDONE [USP-RS]
    • Primoline
    • PRIMIDONE (MART.)
    • BSPBio_000866
    • HMS3655L05
    • HMS501A06
    • NCGC00015834-02
    • NCGC00015834-05
    • PRIMIDONE [ORANGE BOOK]
    • NC00532
    • PRIMIDONE [MI]
    • BIDD:GT0319
    • Resimatil
    • Primakton
    • AB00052079-14
    • EINECS 204-737-0
    • Primacione
    • 5-Ethylhexahydro-4,6-dioxo-5-phenylpyrimidine
    • BPBio1_000954
    • Biomol-NT_000261
    • NCGC00261706-01
    • SR-01000003162-2
    • BRD-K32247306-001-05-4
    • CCG-39231
    • 5-Phenyl-5-aethylhexahydropyrimidindion-(4,6) [German]
    • 4,6(1H,5H)-Pyrimidinedione, 5-ethyldihydro-5-phenyl-
    • Prestwick2_000933
    • HMS1920J20
    • NCGC00015834-09
    • A805374
    • NINDS_000324
    • PRIMIDONE (EP IMPURITY)
    • 5-Ethyldihydro-5-phenyl-4,5H)-pyrimidinedione
    • HMS3411N13
    • 5-Ethylhexahydro-5-phenylpyrimidine-4,6-dione
    • Primidona [INN-Spanish]
    • HMS3714L08
    • KBioSS_001312
    • AB00052079
    • Misolyne
    • Milepsin
    • Neurosyn Tablets
    • NCGC00023254-04
    • NCGC00015834-12
    • NCGC00015834-15
    • NSC-41701
    • PRIMIDONE (EP MONOGRAPH)
    • 5-Phenyl-5-aethylhexahydropyrimidindion-(4,6)
    • AKOS003368409
    • 5-Ethyl-5-phenyldihydro-4,6(1H,5H)-pyrimidinedione #
    • AB00052079_16
    • PRIMIDONE [INN]
    • NCGC00259497-01
    • MLS000028593
    • NCGC00023254-06
    • PRIMIDONE [VANDF]
    • Primidone [USP:INN:BAN:JAN]
    • Tox21_501021
    • Mylepsin
    • BDBM50248152
    • SY052118
    • Pyrimidone 'Medi-pets'
    • MLS001074125
    • HMS2236G03
    • NCGC00015834-07
    • HMS2092A21
    • KBio3_001725
    • 5-Aethyl-5-phenyl-hexahydropyrimidin-4,6-dion
    • BRD-K32247306-001-28-6
    • primidone
    • Primidone (JP18/USP/INN)
    • BRD-K32247306-001-27-8
    • BRD-K32247306-001-29-4
    • +Expand
    • MFCD00038662
    • DQMZLTXERSFNPB-UHFFFAOYSA-N
    • 1S/C12H14N2O2/c1-2-12(9-6-4-3-5-7-9)10(15)13-8-14-11(12)16/h3-7H,2,8H2,1H3,(H,13,15)(H,14,16)
    • O=C(C1(CC)C2=CC=CC=C2)NCNC1=O

Computed Properties

  • 218.10600
  • 2
  • 4
  • 2
  • 218.106
  • 16
  • 279
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 3
  • 0
  • 58.2A^2

Experimental Properties

  • 1.19550
  • 58.20000
  • 7746
  • 1.6660 (estimate)
  • <0.1 g/100 mL at 19 ºC
  • 520.7°C at 760 mmHg
  • 281-282 ºC
  • 9℃
  • 2160
  • Soluble in acetic acid (50 mg/ml), DMSO (100 mM), methanol, ethanol (3 mg/ml at 25 °C), and water (<1 mg/ml at 25 °C).
  • White crystalline powder. Odorless, slightly bitter taste.
  • Slightly soluble in alcohol, almost insoluble in water, acetone or benzene
  • 1.1402 (rough estimate)

Primidone Security Information

Primidone Customs Data

  • 29335990

Primidone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003UF5-1g
Primidone
125-33-7 98%
1g
$40.00 2024-07-10
A2B Chem LLC
AB78593-1g
Primidone
125-33-7 98%
1g
$23.00 2024-04-20
abcr
AB505690-5 g
Primidone, 98%; .
125-33-7 98%
5g
€56.50 2023-06-15
ChemScence
CS-2381-100mg
Primidone
125-33-7 99.82%
100mg
$79.0 2022-04-28
DC Chemicals
DCAPI1042-100 mg
Primidone(Mysoline)
125-33-7 >99%
100mg
$250.0 2022-02-28
Enamine
EN300-125332-1.0g
5-ethyl-5-phenyl-1,3-diazinane-4,6-dione
125-33-7 95%
1.0g
$0.0
FUJIFILM
169-14451-5g
Primidone
125-33-7
5g
JPY 3500 2023-09-15
Key Organics Ltd
KS-5217-1MG
Primidone
125-33-7 >97%
1mg
£36.00 2023-09-07
MedChemExpress
HY-B0339-10mM*1 mL in DMSO
Primidone
125-33-7 99.78%
10mM*1 mL in DMSO
¥280
S e l l e c k ZHONG GUO
S1965-10mg
Primidone
125-33-7 100%
10mg
¥783.59 2023-09-16

Primidone Synthesis

Primidone Suppliers

widely chemical reagent
Audited Supplier Audited Supplier
(CAS:125-33-7)
ZHAO FANG
13385289472
z13385289472@163.com
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier Audited Supplier
(CAS:125-33-7)
TANG WEI
17720532645
t17720532645@163.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:125-33-7)
WANG HUA
13667159345
13667159345@163.com
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier Audited Supplier
(CAS:125-33-7)
CAI JING LI
15377658509
2851686519@qq.com
Hubei Xingcheng Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:125-33-7)
MAO QUAN
19171210221
3371991952@QQ.COM
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:125-33-7)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:125-33-7)
A LA DING
anhua.mao@aladdin-e.com

Primidone Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:125-33-7)Primidone
sfd2557
99.9%
200kg
discuss personally